Cas no 333788-39-9 (2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one
• CAS No: 333788-39-9
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 3942177
• PubChem ID: 864219
• Update Time: 2025-07-21

2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[[(1-methyl-5-phenyl-1H-imidazol-2-yl)thio]acetyl]-
• 2-(1-methyl-5-phenylimidazol-2-yl)sulfanyl-1-piperidin-1-ylethanone
• 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one
• AKOS024477044
• CHEMBL1543742
• 2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-1-(piperidin-1-yl)ethan-1-one
• F2964-1346
• HMS2279D09
• 2-[(1-methyl-5-phenyl-imidazol-2-yl)thio]-1-piperidino-ethanone
• 2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone
• 2-(1-Methyl-5-phenyl-1H-imidazol-2-ylsulfanyl)-1-piperidin-1-yl-ethanone
• cid_864219
• 2-(1-methyl-5-phenyl-imidazol-2-yl)sulfanyl-1-piperidin-1-yl-ethanone
• MLS000527404
• 333788-39-9
• Oprea1_496374
• SMR000117878
• 2-[(1-methyl-5-phenyl-2-imidazolyl)thio]-1-(1-piperidinyl)ethanone
• BDBM48224

• Inchi： 1S/C17H21N3OS/c1-19-15(14-8-4-2-5-9-14)12-18-17(19)22-13-16(21)20-10-6-3-7-11-20/h2,4-5,8-9,12H,3,6-7,10-11,13H2,1H3
• InChI Key： CIIRWQCSSFLTFH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1N(C)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 315.14053348Da
• Monoisotopic Mass: 315.14053348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.4Ų

Additional information on 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 333788-39-9 and Product Name: 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one

The compound with the CAS number 333788-39-9 and the product name 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple heterocyclic rings and functional groups makes it a versatile scaffold for designing novel therapeutic agents.

At the core of this compound's structure lies a 1-methyl-5-phenyl-1H-imidazol-2-yl moiety, which is known for its ability to interact with biological targets in a highly specific manner. This moiety has been extensively studied in the context of developing antimicrobial and anti-inflammatory agents. The incorporation of a sulfanyl group further enhances the compound's reactivity, allowing for further functionalization and modification. This feature is particularly valuable in medicinal chemistry, where precise control over molecular interactions is crucial.

The piperidin-1-yl group attached to the ethanone backbone introduces another layer of complexity, providing a potential binding site for enzymes and receptors involved in various physiological pathways. Piperidine derivatives are well-documented for their role in central nervous system (CNS) drugs, due to their ability to cross the blood-brain barrier efficiently. The combination of these structural elements suggests that this compound may exhibit multifaceted biological activities, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that this compound can interact with several key targets, including protein kinases and ion channels. These interactions are critical for understanding its potential therapeutic effects. For instance, inhibition of protein kinases has been linked to anti-cancer properties, while modulation of ion channels could lead to treatments for neurological disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

In vitro studies have begun to unravel the pharmacological profile of this compound. Preliminary results indicate that it exhibits significant inhibitory activity against certain enzymes implicated in inflammation and oxidative stress. These findings align with current research trends aimed at developing novel anti-inflammatory agents with improved efficacy and reduced side effects. The compound's ability to modulate these pathways makes it a valuable tool for studying disease mechanisms and identifying new therapeutic targets.

The role of imidazole derivatives in medicinal chemistry cannot be overstated. Imidazole-based compounds have been successfully used in various therapeutic areas, including antifungals and antivirals. The specific substitution pattern in this compound's imidazole ring contributes to its unique properties, enhancing its interaction with biological targets while minimizing off-target effects. This balance is essential for developing safe and effective drugs.

Future research directions include exploring the pharmacokinetic properties of this compound, such as its solubility, stability, and metabolic pathways. Understanding these parameters is crucial for translating preclinical findings into clinical applications. Additionally, investigation into its potential toxicity profile will be essential to ensure its safety for human use.

The development of new drug candidates is often a lengthy and resource-intensive process. However, compounds like this one offer hope by providing innovative starting points for drug discovery programs. By leveraging cutting-edge chemical synthesis techniques and computational methods, researchers can accelerate the identification of promising candidates for further development.

The impact of such compounds extends beyond basic research; they have the potential to address unmet medical needs by providing new treatment options for various diseases. As our understanding of biological systems continues to grow, so does the demand for sophisticated molecular tools like this one. Its unique structural features make it a valuable asset in the pharmaceutical industry's arsenal against disease.

In conclusion, the compound with CAS number 333788-39-9 and product name 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-1-(piperidin-1-y)ethanone represents a significant contribution to pharmaceutical chemistry. Its intricate structure and multifaceted biological activities make it a promising candidate for further research and development. As scientists continue to explore its potential applications, we can expect new insights into disease mechanisms and innovative therapeutic strategies.